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Compound of Interest

Compound Name: 1-Tetralone

Cat. No.: B7766929 Get Quote

CAS Number: 529-34-0

This technical guide provides an in-depth overview of 1-Tetralone, a versatile bicyclic aromatic

ketone utilized as a key starting material and intermediate in the synthesis of various

agricultural and pharmaceutical agents.[1] This document is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties
1-Tetralone, also known as 3,4-dihydronaphthalen-1(2H)-one, is a colorless to light yellow

liquid with a faint odor.[1][2] It is a derivative of tetralin, which is a hydrogenated form of

naphthalene.[2] Key physical and chemical properties are summarized in the table below for

easy reference.
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Property Value Reference

Molecular Formula C₁₀H₁₀O [1][2][3][4]

Molar Mass 146.19 g/mol [1][4][5][6][7]

Appearance
Colorless to yellow or amber

liquid
[1][2][5]

Melting Point 2-8 °C [1][3][4][5]

Boiling Point

255-257 °C at 760 mmHg;

113-116 °C at 8 hPa; 127 °C at

13 mmHg

[1][2][3][4][5]

Density 1.099 g/cm³ at 25 °C [1][3][4]

Flash Point >110 °C [2][5][8]

Solubility in Water Insoluble [1][2][5]

Solubility in Organic Solvents Soluble [1]

Vapor Pressure
2.7 Pa at 20 °C; 0.02 mmHg at

20 °C
[1][8]

Refractive Index (n_D) 1.5672 at 20 °C [1][5]

Safety and Hazard Information
1-Tetralone is classified as harmful if swallowed.[5][7][9] Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling this chemical.[9] Work should be conducted in a well-ventilated area or under a

chemical fume hood.[8][9]

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

GHS Pictogram:
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alt text

Signal Word:Warning[1][3][5][9]

Precautionary Statements:[1][5][7][9][10]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P301 + P317: IF SWALLOWED: Get medical help.

P330: Rinse mouth.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Data
Test Species Route Value

LD50 Rabbit Dermal
2192 mg/kg body

weight

LD50 Rat Oral 888 mg/kg

Note on Experimental Protocols: The provided toxicological data is based on cited literature.

Detailed experimental protocols for the determination of these values are not publicly available

in the referenced safety data sheets. For comprehensive toxicological studies, consulting

primary research articles is recommended.

Reactivity and Stability
1-Tetralone is stable under normal laboratory conditions.[2][8][11] It is incompatible with strong

oxidizing agents and strong reducing agents.[8][12] The methylene group alpha to the ketone is

particularly reactive and can participate in various chemical reactions.[1]

Synthetic Applications
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1-Tetralone serves as a versatile precursor in organic synthesis. Its chemical structure allows

for a variety of transformations, making it a valuable building block for more complex

molecules, including pharmaceuticals and agrochemicals.

A generalized workflow for the synthetic utility of 1-Tetralone is depicted below. This diagram

illustrates how the core structure of 1-Tetralone can be modified through various reaction types

to yield diverse chemical entities.

General Synthetic Pathways of 1-Tetralone

Reaction Types Product Classes

1-Tetralone

Oxidation

Dehydrogenation

Reduction

e.g., with Ca in NH3

Condensatione.g., Pfitzinger reaction

Arylation

e.g., with phenyl boronic acid

Grignard Reaction

e.g., with PhMgBr

Naphthols

Tetralols

Heterocycles

Phenyl-substituted derivatives

1-Phenylnaphthalene

Click to download full resolution via product page

Caption: Synthetic utility of 1-Tetralone.
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While detailed, step-by-step experimental protocols are beyond the scope of this guide, the

following outlines the general methodologies for key reactions involving 1-Tetralone as

described in the literature.

Reduction to 1-Tetralol
The reduction of 1-Tetralone to 1-tetralol can be achieved with high yield using calcium in

liquid ammonia at low temperatures.[1]

Pfitzinger Reaction
In a Pfitzinger reaction, 1-Tetralone can be reacted with isatin to form 3,4-dihydro-1,2-

benzacridine-5-carboxylic acid, also known as tetrofan.[1]

Grignard Reaction
A Grignard reaction of 1-Tetralone with phenylmagnesium bromide results in the formation of a

tertiary alcohol.[1] Subsequent treatment with acetic anhydride and dehydration with elemental

sulfur can yield 1-phenylnaphthalene.[1]

Ruthenium-Catalyzed Arylation
The arylation of 1-Tetralone at the 8-position can be accomplished using a ruthenium(II)

catalyst with a phenyl boronic acid neopentyl glycol ester, yielding 8-phenyl-1-tetralone.[1]

The logical workflow for a typical chemical synthesis experiment starting from 1-Tetralone is

illustrated in the following diagram.
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General Experimental Workflow for 1-Tetralone Synthesis

Start

Reaction Setup:
- 1-Tetralone
- Reagents
- Solvent

- Inert Atmosphere (if needed)

Reaction Execution:
- Temperature Control

- Stirring
- Monitoring (TLC, GC-MS, etc.)

Aqueous Workup:
- Quenching
- Extraction
- Washing

Purification:
- Distillation, or

- Column Chromatography

Product Characterization:
- NMR

- IR
- Mass Spectrometry

End

Click to download full resolution via product page

Caption: A typical chemical synthesis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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